Cas no 879275-80-6 ((3S)-pyrrolidin-3-ylmethanamine)

• Product Name: (3S)-pyrrolidin-3-ylmethanamine
• CAS No: 879275-80-6
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• CID: 3300389
• PubChem ID: 1519367
• Update Time: 2025-09-20

(3S)-pyrrolidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-PYRROLIDINEMETHANAMINE, (3S)-
• (3S)-pyrrolidin-3-ylmethanamine
• 1-[(3S)-pyrrolidin-3-yl]methanamine
• EN300-2972875
• [(3S)-pyrrolidin-3-yl]methanamine
• AKOS006338837
• ((S)-pyrrolidin-3-yl)methanamine
• (S)-Pyrrolidin-3-ylmethanamine
• OQCUGPQOZNYIMV-YFKPBYRVSA-N
• 879275-80-6
• SCHEMBL1624245

• Inchi： 1S/C5H12N2/c6-3-5-1-2-7-4-5/h5,7H,1-4,6H2/t5-/m0/s1
• InChI Key： OQCUGPQOZNYIMV-YFKPBYRVSA-N
• SMILES： N1CC[C@@H](CN)C1

Computed Properties

• Exact Mass: 100.100048391Da
• Monoisotopic Mass: 100.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 54
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (3S)-pyrrolidin-3-ylmethanamine

Introduction to (3S)-pyrrolidin-3-ylmethanamine (CAS No. 879275-80-6)

(3S)-pyrrolidin-3-ylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 879275-80-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This chiral amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound belongs to the pyrrolidine class, which is widely recognized for its role in the synthesis of various biologically active molecules.

The stereochemistry of (3S)-pyrrolidin-3-ylmethanamine is particularly noteworthy, as the presence of the (S) configuration at the 3-position of the pyrrolidine ring imparts specific interactions with biological targets. This aspect is crucial in medicinal chemistry, where enantiomeric purity can significantly influence the efficacy and safety of a drug candidate. The precise three-dimensional arrangement of atoms in this molecule allows for selective binding to biological receptors, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of chiral amines for their potential in treating various diseases. Research has shown that compounds with well-defined stereochemistry can exhibit enhanced pharmacological properties compared to their racemic counterparts. The synthesis of optically active amines like (3S)-pyrrolidin-3-ylmethanamine has become more sophisticated, leveraging advanced catalytic methods and asymmetric synthesis techniques to achieve high enantiomeric excess.

The structural motif of pyrrolidine is frequently encountered in natural products and pharmacologically active compounds. Its versatility as a scaffold allows for modifications at multiple positions, enabling the creation of diverse molecular libraries. For instance, derivatives of pyrrolidine have been explored as intermediates in the synthesis of antiviral, anticancer, and anti-inflammatory agents. The amine functionality in (3S)-pyrrolidin-3-ylmethanamine provides a reactive site for further chemical transformations, making it a versatile building block for drug discovery efforts.

One of the most compelling aspects of (3S)-pyrrolidin-3-ylmethanamine is its potential role in modulating enzyme activity. Enzymes are critical targets in drug design, and many therapeutic agents work by inhibiting or activating specific enzymatic pathways. The unique spatial arrangement of atoms in this compound can be exploited to develop selective inhibitors or modulators that interact with enzyme active sites. This capability is particularly relevant in the context of metabolic disorders and inflammatory diseases, where enzyme dysregulation plays a key role.

Recent studies have highlighted the importance of (S)-configured amines in drug development. For example, (S)-enantiomers have been shown to exhibit superior pharmacokinetic profiles compared to their (R) counterparts in certain cases. This observation underscores the need for precise stereochemical control during synthetic processes. The synthesis of (3S)-pyrrolidin-3-ylmethanamine involves careful selection of catalysts and reaction conditions to ensure high enantiomeric purity. Advanced techniques such as chiral auxiliary-assisted synthesis and transition-metal-catalyzed asymmetric reactions have been employed to achieve this goal.

The pharmaceutical industry has increasingly recognized the value of chiral intermediates like (3S)-pyrrolidin-3-ylmethanamine in developing next-generation drugs. Companies are investing heavily in research and development to optimize synthetic routes and scale up production processes for these high-value compounds. The demand for enantiomerically pure amines is driven by regulatory requirements and the desire to improve drug efficacy while minimizing side effects.

In addition to its pharmaceutical applications, (3S)-pyrrolidin-3-ylmethanamine has potential uses in materials science and chemical biology. Its unique structural features make it a suitable candidate for designing molecular probes that can interact with biological macromolecules. Such probes are invaluable tools for studying protein-ligand interactions and understanding disease mechanisms at a molecular level.

The future prospects for (3S)-pyrrolidin-3-ylmethanamine are promising, with ongoing research exploring new synthetic methodologies and applications. As our understanding of stereochemistry continues to evolve, so too will our ability to harness its potential for therapeutic benefit. Collaborative efforts between academia and industry are essential to accelerate progress in this area and translate basic research into tangible medical advancements.